N-[4-(butyrylamino)phenyl]-2-chloro-5-nitrobenzamide

• IUPAC Name: N-[4-(butanoylamino)phenyl]-2-chloro-5-nitrobenzamide
• InChI: InChI=1S/C17H16ClN3O4/c1-2-3-16(22)19-11-4-6-12(7-5-11)20-17(23)14-10-13(21(24)25)8-9-15(14)18/h4-10H,2-3H2,1H3,(H,19,22)(H,20,23)
• InChI Key: UBTABWIXJXDFDS-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl
• Molecular Formula: C17H16ClN3O4
• Molecular Weight: 361.8 g/mol

Description

N-[4-(butyrylamino)phenyl]-2-chloro-5-nitrobenzamide (BPN) is a chemical compound that has gained significant attention in the field of scientific research due to its potential in various applications. The chemical structure of BPN consists of a benzene ring with a nitro and chloro group attached to it, along with a butyrylamino group and an amide linkage.

Mechanism of Action

The mechanism of action of N-[4-(butyrylamino)phenyl]-2-chloro-5-nitrobenzamide involves its interaction with certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell differentiation. By inhibiting HDACs, this compound can induce cell death and inhibit cancer cell proliferation. This compound has also been shown to interact with certain proteins that are involved in inflammation and neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. This compound has also been shown to inhibit the activity of HDACs, leading to changes in gene expression and cell differentiation. In addition, this compound has been shown to have anti-inflammatory effects and can protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-(butyrylamino)phenyl]-2-chloro-5-nitrobenzamide in lab experiments is its specificity towards certain enzymes and proteins. This compound has been shown to selectively inhibit the activity of HDACs, which can be useful in studying the role of HDACs in various diseases. However, one of the limitations of using this compound is its potential toxicity. This compound has been shown to have cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[4-(butyrylamino)phenyl]-2-chloro-5-nitrobenzamide. One direction is the development of this compound derivatives that have improved specificity and reduced toxicity. Another direction is the study of this compound in combination with other drugs for the treatment of cancer and other diseases. In addition, the role of this compound in epigenetic regulation and gene expression is an area of ongoing research. The potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease is also an area of interest.

Scientific Research Applications

N-[4-(butyrylamino)phenyl]-2-chloro-5-nitrobenzamide has been extensively studied for its potential in various scientific research applications. One of the main applications of this compound is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. This compound has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell proliferation. In addition, this compound has been studied for its potential in the treatment of other diseases such as Alzheimer's disease, Parkinson's disease, and inflammation.